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Compound of Interest

Compound Name: (4-Methylmorpholin-3-yl)methanol

Cat. No.: B1290380

Technical Guide: (4-Methylmorpholin-3-
yl)methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of (4-Methylmorpholin-3-yl)methanol, a substituted morpholine derivative of
interest in synthetic and medicinal chemistry. Due to its chiral nature and the presence of
reactive functional groups, this compound serves as a valuable building block in the synthesis
of more complex molecules. This document summarizes its physicochemical properties, details
a known synthetic protocol, and provides logical and workflow diagrams to illustrate key
aspects of its chemistry and handling.

Core Physical and Chemical Properties

(4-Methylmorpholin-3-yl)methanol is a chiral molecule existing as (R) and (S) enantiomers.
The information presented here pertains to the racemic mixture unless otherwise specified. It is
a colorless to yellow oil at room temperature.[1]

Quantitative Physicochemical Data

A summary of the available quantitative data for (4-Methylmorpholin-3-yl)methanol is
presented in Table 1. It is important to note that much of the publicly available data is predicted
rather than experimentally determined.
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Property Value Source
Molecular Formula CeH13NO:2 [2]

Molecular Weight 131.17 g/mol [3]

Predicted Boiling Point 201.1+15.0°C ChemicalBook
Predicted Density 1.031 + 0.06 g/cm?3 ChemicalBook
Predicted pKa 14.85+0.10 ChemicalBook
Predicted XlogP -0.7 [2]

Note: The hydrochloride salt of the (3R)-enantiomer has a molecular weight of 167.63 g/mol .[4]

Qualitative Properties

Property Observation Source

Colorless to light yellow
Appearance o _ [1]
liquid/yellow oll

Exists as (R) and (S)

Stereochemistry _
enantiomers

Experimental Protocols
Synthesis of (4-Methylmorpholin-3-yl)methanol

A common synthetic route to (4-Methylmorpholin-3-yl)methanol involves the reductive
amination of morpholin-3-ylmethanol.[1]

Materials:
e morpholin-3-yImethanol (0.540 g, 4.6 mmol)
e Methanol (20 mL)

e Formaldehyde (1.86 g, 23 mmol, 37% aqueous solution)

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchemlite.lcsb.uni.lu/e/compound/23541157
https://www.benchchem.com/product/B2799147
https://pubchemlite.lcsb.uni.lu/e/compound/23541157
https://pubchem.ncbi.nlm.nih.gov/compound/129319578
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB92629985.htm
https://www.benchchem.com/product/b1290380?utm_src=pdf-body
https://www.benchchem.com/product/b1290380?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB92629985.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Palladium on carbon (Pd/C) catalyst (0.200 g)
Hydrogen gas (H2)

Diatomaceous earth

Dichloromethane (DCM)

Silica gel

Procedure:

To a solution of morpholin-3-ylmethanol (0.540 g, 4.6 mmol) in methanol (20 mL), add
formaldehyde (1.86 g, 23 mmol, 37% aqueous solution) and palladium on carbon catalyst
(0.200 g).[1]

Stir the reaction mixture overnight at room temperature under a hydrogen atmosphere (1.0
atm).[1]

Upon completion of the reaction, remove the catalyst by filtration through a pad of
diatomaceous earth.[1]

Concentrate the filtrate under reduced pressure.[1]

Purify the residue by silica gel column chromatography using a methanol:dichloromethane
(1:15) eluent to afford (4-methylmorpholin-3-yl)methanol as a yellow oil (0.130 g, 22%

yield).[1]

Proposed Protocol for Spectroscopic Analysis

Experimental spectral data for (4-Methylmorpholin-3-yl)methanol is not readily available in
the reviewed literature. The following are standard protocols for obtaining this crucial
characterization data.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

» Prepare a sample by dissolving approximately 10-20 mg of the purified compound in a
suitable deuterated solvent (e.g., CDCIs, D20, or DMSO-ds).
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e Acquire *H and 3C NMR spectra using a standard NMR spectrometer (e.g., 300 or 400
MHz).

e Process the spectra to identify chemical shifts, coupling constants, and integration values to
confirm the molecular structure.

Infrared (IR) Spectroscopy:

e Obtain the IR spectrum of the neat liquid compound using a Fourier-Transform Infrared (FT-
IR) spectrometer equipped with an attenuated total reflectance (ATR) accessory.

e Analyze the spectrum for characteristic absorption bands corresponding to the functional
groups present (e.g., O-H stretch of the alcohol, C-N stretch of the amine, and C-O stretch of
the ether).

Mass Spectrometry (MS):

e Prepare a dilute solution of the compound in a suitable solvent (e.g., methanol or
acetonitrile).

¢ Introduce the sample into a mass spectrometer using an appropriate ionization technique,
such as electrospray ionization (ESI).

e Obtain the mass spectrum to determine the molecular weight of the compound and analyze
its fragmentation pattern to further confirm the structure.

Visualizations
Synthesis Workflow

The following diagram illustrates the workflow for the synthesis of (4-Methylmorpholin-3-
yl)methanol.
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Synthesis of (4-Methylmorpholin-3-yl)methanol
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Caption: Workflow for the synthesis of (4-Methylmorpholin-3-yl)methanol.

Purification Workflow

This diagram details the purification process for isolating (4-Methylmorpholin-3-yl)methanol.
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Purification of (4-Methylmorpholin-3-yl)methanol
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N

Load Crude Product onto Column

Prepare Silica Gel Column

Elute with Methanol:Dichloromethane (1:15)

Collect Fractions

Analyze Fractions (e.g., TLC)

Pool Pure Fractions

Concentrate Pure Fractions

@Methylmorpholin-&yl)m@‘

Click to download full resolution via product page

Caption: Step-by-step purification workflow.
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Structure-Property Relationship

The following diagram illustrates the logical relationship between the structural features of (4-
Methylmorpholin-3-yl)methanol and its expected physicochemical properties.

Structure-Property Relationship
(4-Methylmorpholin-3-yl)methanol
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Caption: Influence of functional groups on properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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